Cas no 1217756-94-9 (LY-344864 Hydrochloride)
LY-344864 Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- LY 344864 hydrochloride
- N-[(3R)-3-(Dimethylamino)-2,3,4,9-tetrahydro-1H-carbazol-6-yl]-4-fluoro-benzamide hydrochloride
- (R)-N-(3-(Dimethylamino)-2,3,4,9-tetrahydro-1H-carbazol-6-yl)-4-fluorobenzamide hydrochloride
- LY 344864
- LY344864
- N-[(3R)-3-(Dimethylamino)-2,3,4,9-tetrahydro-1H-carbazol-6-yl]-4-fluorobenzamide hydrochloride
- LY 344864 HCl
- LY344864 HCl
- SYN5199
- AOB1377
- HMS3677O04
- HMS3413O04
- 9747AA
- AX8233427
- ST24035582
- N-[(3R)-3-(dimethylamino)-2,3,4,9-
- CS-0022459
- AS-16558
- EX-A417
- J-011976
- N-[(6R)-6-(DIMETHYLAMINO)-6,7,8,9-TETRAHYDRO-5H-CARBAZOL-3-YL]-4-FLUOROBENZAMIDE HYDROCHLORIDE
- LY-344864 Hydrochloride
- AKOS016004319
- C21H23ClFN3O
- HY-13788B
- 1217756-94-9
- N-[(6R)-6-(dimethylamino)-6,7,8,9-tetrahydro-5H-carbazol-3-yl]-4-fluorobenzamide;hydrochloride
- N-[(3R)-3-(dimethylamino)-2,3,4,9-tetrahydro -1H-carbazol-6-yl]-4-fluoro-benzamide HCl
- 186544-26-3
- DB-361253
- N-[(3R)-3-(Dimethylamino)-2,3,4,9-tetrahydro-1H-carbazol-6-yl]-4-fluorobenzamide hydrochloride;
- DA-75203
-
- MDL: L166552
- Inchi: 1S/C21H22FN3O.ClH/c1-25(2)16-8-10-20-18(12-16)17-11-15(7-9-19(17)24-20)23-21(26)13-3-5-14(22)6-4-13;/h3-7,9,11,16,24H,8,10,12H2,1-2H3,(H,23,26);1H/t16-;/m1./s1
- InChI Key: OKUHLSYESBLBCP-PKLMIRHRSA-N
- SMILES: Cl.FC1C=CC(=CC=1)C(NC1C=CC2=C(C=1)C1=C(CC[C@H](C1)N(C)C)N2)=O
Computed Properties
- Exact Mass: 387.1513682g/mol
- Monoisotopic Mass: 387.1513682g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 506
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.1
LY-344864 Hydrochloride Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
LY-344864 Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | L486400-10mg |
LY-344864 Hydrochloride |
1217756-94-9 | 10mg |
$219.00 | 2023-05-18 | ||
| TRC | L486400-50mg |
LY-344864 Hydrochloride |
1217756-94-9 | 50mg |
$890.00 | 2023-05-18 | ||
| TRC | L486400-100mg |
LY-344864 Hydrochloride |
1217756-94-9 | 100mg |
$ 21000.00 | 2023-09-07 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | L166552-25mg |
LY-344864 Hydrochloride |
1217756-94-9 | 98% (HPLC) | 25mg |
¥3821.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | L166552-5mg |
LY-344864 Hydrochloride |
1217756-94-9 | 98% (HPLC) | 5mg |
¥946.90 | 2023-09-02 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce57244-250mg |
LY 344864 hydrochloride |
1217756-94-9 | 98% | 250mg |
¥0.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce57244-500mg |
LY 344864 hydrochloride |
1217756-94-9 | 98% | 500mg |
¥0.00 | 2023-09-07 | |
| 1PlusChem | 1P01DNPL-5mg |
LY-344864 Hydrochloride |
1217756-94-9 | ≥98% | 5mg |
$124.00 | 2023-12-25 | |
| 1PlusChem | 1P01DNPL-10mg |
LY-344864 Hydrochloride |
1217756-94-9 | ≥98% | 10mg |
$202.00 | 2023-12-25 | |
| 1PlusChem | 1P01DNPL-25mg |
LY-344864 Hydrochloride |
1217756-94-9 | ≥98% | 25mg |
$437.00 | 2023-12-25 |
LY-344864 Hydrochloride Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on LY-344864 Hydrochloride
LY-344864 Hydrochloride: A Comprehensive Overview
LY-344864 Hydrochloride (CAS No. 1217756-94-9) is a compound of significant interest in the pharmaceutical industry, particularly in the development of novel therapeutic agents. This compound has been extensively studied for its potential applications in treating various medical conditions, including neurological disorders and inflammatory diseases. Recent advancements in research have shed light on its mechanisms of action, pharmacokinetics, and therapeutic efficacy, making it a promising candidate for future drug development.
The cas no 1217756-94-9 designation uniquely identifies LY-344864 Hydrochloride within the chemical registry system, ensuring clarity and consistency in scientific communication. This compound belongs to a class of molecules that target specific pathways involved in inflammation and neurodegeneration. Its structure has been optimized to enhance bioavailability and reduce off-target effects, which are critical factors in drug design.
Recent studies have focused on the LY-344864 Hydrochloride mechanism of action, particularly its ability to modulate key signaling pathways such as the NF-kB pathway. This modulation has shown potential in reducing inflammation and protecting neurons from oxidative stress. Researchers have also explored its effects on animal models of neurodegenerative diseases, with promising results that suggest its potential as a neuroprotective agent.
In terms of pharmacokinetics, LY-344864 Hydrochloride exhibits favorable properties, including efficient absorption and distribution within the body. Its half-life and metabolism pathways have been characterized in preclinical studies, providing valuable insights for dosage optimization and safety profiles. These findings are crucial for advancing the compound into clinical trials and eventual therapeutic use.
The development of LY-344864 Hydrochloride has also been influenced by advancements in computational chemistry and high-throughput screening techniques. These tools have enabled researchers to refine the compound's structure, improving its efficacy and reducing potential side effects. Such innovations highlight the importance of interdisciplinary approaches in modern drug discovery.
Looking ahead, LY-344864 Hydrochloride holds great promise for addressing unmet medical needs in several therapeutic areas. Its ability to target multiple pathways makes it a versatile candidate for treating complex diseases. Ongoing research continues to explore its potential applications, with a focus on improving its delivery methods and expanding its indications.
In conclusion, LY-344864 Hydrochloride (CAS No. 1217756-94-9) represents a significant advancement in pharmaceutical research. With its unique mechanisms of action, favorable pharmacokinetic properties, and potential therapeutic applications, this compound is poised to make a meaningful impact on patient care. As research progresses, it is anticipated that LY-344864 Hydrochloride will play a pivotal role in the development of innovative treatments for various medical conditions.
1217756-94-9 (LY-344864 Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)